1-(5-Chlorothiophen-3-yl)propan-1-one

• Molecular Formula: C7H7ClOS
• Molecular Weight: 174.65 g/mol
• IUPAC Name: 1-(5-chlorothiophen-3-yl)propan-1-one
• InChI: InChI=1S/C7H7ClOS/c1-2-6(9)5-3-7(8)10-4-5/h3-4H,2H2,1H3
• InChI Key: HLSRQYDZZYKNHD-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1=CSC(=C1)Cl

Description

1-(5-Chlorothiophen-3-yl)propan-1-one is a chlorinated thiophene derivative characterized by a propan-1-one moiety attached to the 3-position of a 5-chlorothiophene ring. Thiophene-based ketones are critical intermediates in organic synthesis, particularly in pharmaceuticals and materials science, due to their electronic properties and reactivity .

Comparison with Similar Compounds

Structural Comparison with Analogous Compounds

Substituent Position and Ring Modifications

• Positional Isomerism : The substitution pattern on the thiophene ring significantly impacts electronic and steric properties. For example, 1-(5-Chlorothiophen-2-yl)propan-1-one () has the chlorine and ketone groups on adjacent carbons (positions 5 and 2), enabling conjugation effects absent in the 3-yl isomer. This difference may alter reactivity in coupling reactions or crystal packing .

Chain Modifications

• Hydroxy/Methyl Substituents: 1-(5-Chlorothiophen-2-yl)-2-hydroxypropan-1-one and 1-(5-Chlorothiophen-2-yl)-2-methylpropan-1-one () demonstrate how hydroxyl or methyl groups on the propanone chain influence solubility and steric hindrance. These groups may affect hydrogen bonding or metabolic stability in biological systems .

Coupling Reactions

Thiophene derivatives undergo palladium-catalyzed coupling reactions. For instance:

Compound	Reaction Yield	Product Type	Reference
1-(5-Bromothiophen-2-yl)propan-1-one	50%	C-fused coupled product
1-(5-Methylthiophen-2-yl)propan-1-one	53%	C-fused coupled product

The moderate yields (50–58%) suggest steric or electronic challenges in coupling reactions, which may be exacerbated in 3-yl isomers due to altered substituent orientation .

Physical and Spectral Properties

Key spectral data for selected analogs:

Compound (Example)	IR (C=O, cm⁻¹)	¹H NMR (δ, ppm)	Reference
3-(4-Chlorophenyl)-1-(5-chlorothiophen-2-yl)prop-2-en-1-one	1647	7.85 (d, J = 16 Hz, Ar-C-H=)
1-(5-Chlorothiophen-2-yl)-2-methylpropan-1-one	N/A	MMYJFXVHHWBBJX (InChIKey)

The absence of α,β-unsaturation in 1-(5-Chlorothiophen-3-yl)propan-1-one would eliminate the 1592 cm⁻¹ (C=C) IR peak observed in conjugated analogs, simplifying spectral interpretation .